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Compound of Interest

Compound Name: 3-Benzoyl-5-hydroxyflavone

Cat. No.: B15472913 Get Quote

Essential Safety and Handling Guide for 3-
Benzoyl-5-hydroxyflavone
Disclaimer: No specific Safety Data Sheet (SDS) is currently available for 3-Benzoyl-5-
hydroxyflavone. The following information is a composite guide based on the safety data of

structurally related compounds, including 5-hydroxyflavone, 3-hydroxyflavone, and

benzophenone. Researchers should handle this compound with caution and perform a

thorough risk assessment before use.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for handling 3-Benzoyl-5-
hydroxyflavone in a laboratory setting. The information is intended for researchers, scientists,

and drug development professionals.

Hazard Identification and Classification
Based on analogous compounds, 3-Benzoyl-5-hydroxyflavone is anticipated to present the

following hazards:

Skin and Eye Irritation: Similar to other flavones, it may cause skin and eye irritation upon

contact.

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.
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Carcinogenicity: Benzophenone, a structural component, is suspected of causing cancer.[1]

[2][3]

Aquatic Toxicity: May be harmful or toxic to aquatic life with long-lasting effects.[1][2][3]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical to minimize exposure. The following table summarizes the

recommended PPE for handling 3-Benzoyl-5-hydroxyflavone.

Body Part
Personal Protective
Equipment

Standard

Eyes/Face

Safety glasses with side-

shields or goggles. A face

shield may be necessary for

splash-prone procedures.

OSHA 29 CFR 1910.133 or

European Standard EN166

Skin

Chemical-resistant gloves

(Nitrile rubber recommended).

A lab coat or chemical-

resistant apron should be

worn.

EN 374

Respiratory

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

ventilation is inadequate or

dust is generated.

Varies by region

Operational Plan: Safe Handling Workflow
Proper handling procedures are essential to ensure a safe laboratory environment. The

following workflow outlines the key steps for working with 3-Benzoyl-5-hydroxyflavone.
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Safe Handling and Disposal Workflow for 3-Benzoyl-5-hydroxyflavone
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Caption: Workflow for handling and disposing of 3-Benzoyl-5-hydroxyflavone.
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Experimental Protocols
First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Spill and Leak Procedures

In the event of a spill, follow these steps:

Evacuate: Evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use a spill kit with absorbent materials to contain the spill. Avoid generating dust.

Collect: Carefully sweep or scoop the spilled material into a designated, labeled waste

container.
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Clean: Clean the spill area thoroughly with soap and water.

Dispose: Dispose of the waste according to institutional and local regulations.

Disposal Plan
All waste containing 3-Benzoyl-5-hydroxyflavone should be considered hazardous.

Solid Waste: Collect in a clearly labeled, sealed container.

Liquid Waste: Collect in a labeled, sealed, and appropriate solvent waste container.

Disposal: Dispose of all waste through your institution's approved hazardous waste disposal

program. Do not dispose of down the drain or in regular trash.

Physical and Chemical Properties of Related
Compounds
The following table summarizes key quantitative data for structurally similar compounds to aid

in risk assessment.

Property 5-Hydroxyflavone 3-Hydroxyflavone Benzophenone

Molecular Formula C₁₅H₁₀O₃ C₁₅H₁₀O₃ C₁₃H₁₀O

Molecular Weight 238.24 g/mol 238.24 g/mol 182.22 g/mol

Melting Point 155-158 °C 169-172 °C 47-51 °C[1]

Boiling Point Not available Not available 305 °C[1]

Flash Point Not available Not available 143 °C[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15472913#personal-protective-equipment-for-
handling-3-benzoyl-5-hydroxyflavone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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